Cas no 1361467-64-2 (3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine
• CAS No: 1361467-64-2
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4923130
• Update Time: 2025-07-04

3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-10-6-5-7(12(15)16-10)11-8(13)3-2-4-9(11)14/h2-6H,1H3
• InChI Key： QMYWOFXIACZPDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC(=CC=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine

Professional Introduction to 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine (CAS No. 1361467-64-2)

3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine, identified by its CAS number 1361467-64-2, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of both fluoro and methoxy groups, alongside the 2,6-dichlorophenyl moiety, endows it with unique electronic and steric properties that are highly valuable in drug design and development.

The compound's structural configuration has garnered attention due to its potential applications in medicinal chemistry. The pyridine ring is a common scaffold in many pharmaceuticals, known for its ability to interact with biological targets such as enzymes and receptors. The electron-withdrawing nature of the chloro substituents and the electron-donating effect of the methoxy group create a delicate balance that can modulate the reactivity and binding affinity of the molecule. This balance is crucial for optimizing pharmacokinetic and pharmacodynamic properties in drug candidates.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced biological activity. The compound 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The fluoro group, in particular, has been shown to improve metabolic stability and binding affinity, which are critical factors in drug development.

The synthesis of 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine involves multi-step organic transformations that highlight the compound's synthetic flexibility. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions to construct the pyridine core. Additionally, the introduction of the methoxy and fluoro substituents has been achieved through nucleophilic aromatic substitution reactions, showcasing the compound's compatibility with various functionalization strategies.

The biological activity of this compound has been investigated across multiple disease models. Preclinical studies have indicated that derivatives of 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine exhibit promising anti-inflammatory and antiviral properties. The interaction between the pyridine ring and biological targets appears to be modulated by the electronic distribution influenced by the substituents, leading to selective binding and reduced off-target effects. These findings underscore the importance of structural optimization in enhancing drug efficacy.

The role of computational chemistry in designing and analyzing compounds like 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and understand molecular interactions at an atomic level. These simulations have guided experimental efforts by identifying optimal analogs for further testing. The integration of experimental data with computational insights has accelerated the discovery process in pharmaceutical research.

The future prospects for 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine are vast, particularly as new synthetic methodologies and biotechnological tools emerge. Advances in green chemistry principles have also influenced its production, with efforts to develop more sustainable synthetic routes. These innovations not only improve efficiency but also reduce environmental impact, aligning with global trends toward sustainable pharmaceutical development.

In conclusion, 3-(2,6-Dichlorophenyl)-2-fluoro-6-methoxypyridine (CAS No. 1361467-64-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable tool for medicinal chemists seeking to design molecules with improved biological activity and pharmacological profiles. As research continues to evolve, this compound is poised to play an increasingly significant role in addressing unmet medical needs across various therapeutic domains.